N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C16H12F2N2O3S/c1-22-11-5-3-4-9(14(11)23-2)15(21)20-16-19-13-10(18)6-8(17)7-12(13)24-16/h3-7H,1-2H3,(H,19,20,21)
• InChI Key: IBKUVWUYQVGNPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C16H12F2N2O3S
• Molecular Weight: 350.3 g/mol
• CAS No.: 895443-29-5

Description

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C16H12F2N2O3S and its molecular weight is 350.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds with structural motifs similar to "N-(4,6-difluorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide" have been synthesized and characterized, highlighting their potential for further chemical modifications and applications in various fields. For instance, the study on "N-Benzo[c][1,2,5]thiazol-4-yl-3-trifluoromethylbenzamide" by Hamad H. Al Mamari et al. (2019) demonstrates the synthesis of a compound with an N,N-bidentate directing group, potentially suitable for metal-catalyzed C-H bond functionalization reactions (Hamad H. Al Mamari, Nasser Al Awaimri, Yousuf Al Lawati, 2019).

Antimicrobial Applications

Several studies have investigated the antimicrobial properties of benzothiazole and related compounds. For example, "Microwave induced synthesis of fluorobenzamides containing thiazole and thiazolidine as promising antimicrobial analogs" by N. Desai et al. (2013) describes the synthesis of fluorobenzamides with significant antimicrobial activity, indicating potential applications in developing new antimicrobial agents (N. Desai, K. M. Rajpara, V. V. Joshi, 2013).

Anticancer Research

The anticancer properties of benzothiazoles have been a significant area of research, with several studies highlighting the potential of these compounds as therapeutic agents. The work on "Antitumor benzothiazoles. 14. Synthesis and in vitro biological properties of fluorinated 2-(4-aminophenyl)benzothiazoles" by I. Hutchinson et al. (2001) explores the cytotoxic properties of fluorinated benzothiazoles in vitro, offering insights into their potential use in cancer treatment (I. Hutchinson, M. Chua, H. Browne, V. Trapani, T. Bradshaw, A. Westwell, M. Stevens, 2001).

Organic Electronics and Material Science

Compounds related to "N-(4,6-difluorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide" have applications in material science, particularly in organic electronics. For instance, "Thiazolothiazole Fluorophores Exhibiting Strong Fluorescence and Viologen-Like Reversible Electrochromism" by A. Woodward et al. (2017) discusses the synthesis and properties of thiazolothiazole derivatives with strong fluorescence and electrochromic behaviors, indicating potential applications in optoelectronic devices (A. Woodward, Justin M Kolesar, S. R. Hall, Nemah-Allah Saleh, Daniel S Jones, M. Walter, 2017).